Cas no 849421-24-5 (2-Naphthalenecarboxylicacid, 6-hydroxy-, hydrazide)

• Product Name: 2-Naphthalenecarboxylicacid, 6-hydroxy-, hydrazide
• CAS No: 849421-24-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 716726
• Update Time: 2026-04-29

2-Naphthalenecarboxylicacid, 6-hydroxy-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 6-hydroxy-, hydrazide
• 6-Hydroxy-2-naphthohydrazide
• 6-HYDROXY-2-NAPHTHOIC HYDRAZIDE
• 6-hydroxynaphthalene-2-carbohydrazide
• 2-hydroxy-6-naphthoic acid hydrazide
• 6-Hydroxy-[2]naphthoesaeure-hydrazid
• 6-hydroxy-2-naphthoic acid hydrazide

• Inchi： InChI=1S/C11H10N2O2/c12-13-11(15)9-2-1-8-6-10(14)4-3-7(8)5-9/h1-6,14H,12H2,(H,13,15)
• InChI Key： SDYWVFWTKNGYJW-UHFFFAOYSA-N
• SMILES： C1=C2C=C(C=CC2=CC(=C1)C(=O)NN)O

Computed Properties

• Exact Mass: 202.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 75.35000
• LogP: 2.24010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-Naphthalenecarboxylicacid, 6-hydroxy-, hydrazide

Introduction to 2-Naphthalenecarboxylic acid, 6-hydroxy-, hydrazide (CAS No. 849421-24-5)

2-Naphthalenecarboxylic acid, 6-hydroxy-, hydrazide, identified by its Chemical Abstracts Service (CAS) number 849421-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazide derivative of 2-naphthalenecarboxylic acid features a hydroxyl group at the 6-position, which introduces unique reactivity and potential biological activity. The compound's structure, combining the aromatic stability of the naphthalene ring with the functional versatility of the hydrazide moiety, makes it a valuable intermediate in the development of novel therapeutic agents.

The hydrazide functional group in this molecule is particularly noteworthy due to its propensity to participate in condensation reactions, forming Schiff bases and other heterocyclic systems. These reactions are fundamental in medicinal chemistry, often leading to compounds with enhanced pharmacological properties. The presence of the hydroxyl group at the 6-position of the naphthalene ring further modulates the electronic and steric environment of the molecule, influencing its interactions with biological targets. Such structural features are critical in designing molecules with optimized solubility, metabolic stability, and target affinity.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how structural modifications in naphthalene derivatives affect biological activity. Studies have shown that compounds with hydroxylated aromatic rings can exhibit significant interactions with enzymes and receptors, making them promising candidates for drug discovery. The hydrazide moiety, in particular, has been explored for its ability to form covalent bonds with biological targets, which can lead to irreversible inhibition—a desirable trait for many therapeutic interventions.

In the context of contemporary pharmaceutical research, 2-Naphthalenecarboxylic acid, 6-hydroxy-, hydrazide (CAS No. 849421-24-5) represents a versatile building block for synthesizing more complex molecules. Its ability to undergo diverse chemical transformations allows researchers to explore multiple pharmacophoric frameworks efficiently. For instance, the hydrazide group can be further functionalized into amides or thioureas through simple reactions, expanding its utility in drug design. Moreover, the hydroxylated naphthalene core is known to exhibit moderate lipophilicity and polarizability, which are key parameters for oral bioavailability and cell membrane permeability.

The compound's potential applications extend beyond traditional small-molecule drug development. It has been investigated as a precursor for metal-organic frameworks (MOFs) and coordination polymers, where its aromaticity and functional groups contribute to stable supramolecular structures. These materials are increasingly relevant in areas such as catalysis, gas storage, and sensing—fields where precise molecular design is paramount.

From a synthetic chemistry perspective, 2-Naphthalenecarboxylic acid, 6-hydroxy-, hydrazide (CAS No. 849421-24-5) exemplifies the importance of functional group interplay in molecular construction. The hydroxyl group facilitates nucleophilic substitution reactions, while the hydrazide moiety serves as a nucleophile or electrophile depending on reaction conditions. This dual functionality allows for orthogonal synthetic strategies, enabling chemists to introduce additional substituents with high precision. Such control is essential for optimizing pharmacokinetic profiles and minimizing off-target effects.

Recent studies have also highlighted the role of naphthalene derivatives in addressing neurological disorders due to their ability to cross the blood-brain barrier effectively. The structural motif of 2-Naphthalenecarboxylic acid, 6-hydroxy-, hydrazide aligns well with this requirement, as modifications at specific positions can enhance penetration through this critical barrier. Furthermore, its hydrazide functionality has been linked to neuroprotective effects in preliminary screenings, suggesting potential therapeutic benefits for conditions like Alzheimer's disease or Parkinson's disease.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as 2-naphthol or anthranilic acid derivatives. Key steps often include esterification followed by conversion to the corresponding hydrazide using hydrazine hydrate or anhydrous hydrazine under controlled conditions. Advances in green chemistry have led to alternative synthetic routes that minimize waste and improve atom economy—practices that align with sustainable drug development goals.

In conclusion,2-Naphthalenecarboxylic acid, 6-hydroxy-, hydrazide (CAS No. 849421-24-5) is a multifaceted compound with broad applications in pharmaceutical research and material science. Its unique structural features—combining an aromatic core with functionalizable groups like hydroxyl and hydrazide—make it an indispensable tool for medicinal chemists seeking novel therapeutic entities. As computational methods continue to refine our understanding of molecular interactions,this compound will likely remain at forefront of drug discovery efforts aimed at treating both acute and chronic diseases.